Cas no 2229623-43-0 (5-propyloctan-2-ol)

5-Propyloctan-2-ol is a branched-chain secondary alcohol with the molecular formula C₁₁H₂₄O. Its structure features a hydroxyl group at the second carbon and a propyl substituent at the fifth position of an octane backbone. This compound exhibits moderate polarity due to the hydroxyl group, making it useful as an intermediate in organic synthesis or as a solvent in specialized applications. Its branched alkyl chain contributes to lower volatility compared to linear alcohols of similar molecular weight. The secondary alcohol functionality allows for further derivatization, such as oxidation to ketones or esterification. The compound's steric hindrance may influence reactivity in certain transformations.
5-propyloctan-2-ol structure
5-propyloctan-2-ol structure
Product Name:5-propyloctan-2-ol
CAS No:2229623-43-0
MF:C11H24O
MW:172.307663917542
CID:6255767
PubChem ID:156689748
Update Time:2025-10-21

5-propyloctan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 5-propyloctan-2-ol
    • 2229623-43-0
    • EN300-1733531
    • Inchi: 1S/C11H24O/c1-4-6-11(7-5-2)9-8-10(3)12/h10-12H,4-9H2,1-3H3
    • InChI Key: DUUJPTLIGKHDOD-UHFFFAOYSA-N
    • SMILES: OC(C)CCC(CCC)CCC

Computed Properties

  • Exact Mass: 172.182715385g/mol
  • Monoisotopic Mass: 172.182715385g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 7
  • Complexity: 85
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 20.2Ų

5-propyloctan-2-ol Pricemore >>

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Additional information on 5-propyloctan-2-ol

Comprehensive Overview of 5-propyloctan-2-ol (CAS No. 2229623-43-0): Properties, Applications, and Industry Insights

5-propyloctan-2-ol (CAS No. 2229623-43-0) is a branched-chain aliphatic alcohol with a molecular formula of C11H24O. This compound has garnered significant attention in recent years due to its versatile applications in flavor and fragrance formulations, pharmaceutical intermediates, and specialty chemical synthesis. The unique structural features of 5-propyloctan-2-ol, including its asymmetric carbon center and hydrophobic alkyl chain, make it valuable for creating complex molecular architectures.

In the context of green chemistry trends, researchers are exploring sustainable synthesis routes for compounds like 5-propyloctan-2-ol. Current studies focus on biocatalytic approaches and waste-derived feedstocks, aligning with the global push toward eco-friendly manufacturing. The compound's low volatility and excellent solubility profile have made it particularly interesting for high-performance lubricant additives and polymer plasticizers.

The flavor industry utilizes 5-propyloctan-2-ol as a flavor modifier due to its ability to enhance fruity notes and woody undertones. Recent patents highlight its synergistic effects when combined with terpenes and esters in food-grade formulations. Analytical techniques such as GC-MS and NMR spectroscopy confirm its purity and structural integrity, which are critical for regulatory compliance in sensitive applications.

From a material science perspective, 5-propyloctan-2-ol demonstrates remarkable potential in surface modification technologies. Its amphiphilic nature enables effective interfacial tension reduction, making it valuable for nanomaterial dispersion and coating formulations. Industry reports suggest growing demand in the electronics sector for precision cleaning agents containing this alcohol derivative.

Recent advancements in computational chemistry have enabled more accurate prediction of 5-propyloctan-2-ol's physical properties, including its octanol-water partition coefficient (LogP) and vapor pressure. These computational models assist in molecular design optimization for specific applications while reducing laboratory experimentation costs. The compound's thermal stability (up to 200°C) further expands its utility in high-temperature processes.

Quality control protocols for 5-propyloctan-2-ol emphasize chiral purity analysis due to its stereocenter. Modern HPLC methods with chiral stationary phases achieve baseline separation of enantiomers, which is crucial for pharmaceutical-grade materials. Storage recommendations typically specify nitrogen-blanketed containers to prevent oxidative degradation during long-term preservation.

Emerging research explores 5-propyloctan-2-ol's role in bio-based solvents as industries seek alternatives to traditional petroleum-derived chemicals. Its favorable toxicity profile and biodegradability characteristics position it as a candidate for next-generation green solvents. Regulatory agencies are currently evaluating its inclusion in approved substance lists for cosmetic applications.

The global market for 5-propyloctan-2-ol reflects broader trends in specialty chemicals growth, with projections indicating a compound annual growth rate (CAGR) of 6-8% through 2030. Supply chain analysts note increasing regional production capacities in Asia-Pacific to meet demand from end-use industries such as personal care, agrochemicals, and advanced materials.

From a synthetic chemistry viewpoint, 5-propyloctan-2-ol serves as a valuable chiral building block for asymmetric synthesis. Recent publications demonstrate its utility in constructing pharmacophores for CNS-active compounds and antimicrobial agents. The compound's predictable reactivity patterns enable efficient molecular diversification through standard organic transformations.

Industrial handling of 5-propyloctan-2-ol requires standard organic chemical precautions, including ventilation controls and chemical-resistant PPE. While not classified as hazardous under current GHS criteria, proper material compatibility assessments are recommended when designing storage systems or processing equipment for large-scale operations.

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